
An In-Depth Technical Guide to 4-Chloro-N,N-
dipropylbenzamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 4-Chloro-n,n-dipropylbenzamide

CAS No.: 2447-87-2

Cat. No.: B1580536

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chloro-N,N-dipropylbenzamide is a chemical compound belonging to the class of tertiary

benzamides. Its structure, featuring a chlorinated benzene ring coupled to a dipropyl-

substituted amide group, makes it a subject of interest in medicinal chemistry and agrochemical

research. The presence of the chlorine atom and the N,N-disubstituted amide functionality are

common toxophores and pharmacophores, respectively, suggesting a potential for biological

activity. This guide provides a comprehensive overview of its chemical identity, synthesis,

physicochemical properties, and potential applications, grounded in established chemical

principles and data from analogous compounds.

International Union of Pure and Applied Chemistry (IUPAC) Name: 4-Chloro-N,N-
dipropylbenzamide[1] Chemical Abstracts Service (CAS) Number: 2447-87-2[1]
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The physicochemical properties of 4-Chloro-N,N-dipropylbenzamide are crucial for its

handling, formulation, and understanding its behavior in biological systems. While extensive

experimental data for this specific molecule is not readily available in public literature, its

properties can be reliably predicted and inferred from closely related analogs such as 4-chloro-

N,N-diethylbenzamide.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis of 4-Chloro-N,N-dipropylbenzamide
The synthesis of N,N-disubstituted benzamides is a well-established transformation in organic

chemistry. The most direct and widely employed method is the acylation of a secondary amine

with a benzoyl chloride. For 4-Chloro-N,N-dipropylbenzamide, this involves the reaction of 4-

chlorobenzoyl chloride with di-n-propylamine.

Reaction Scheme
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1580536?utm_src=pdf-bulk
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

